Cas no 127852-33-9 (2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol)
127852-33-9 structure
Product Name:2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol
CAS No:127852-33-9
MF:C7H15NO4
MW:177.198302507401
CID:2005754
PubChem ID:10986823
Update Time:2025-04-21
2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol Chemical and Physical Properties
Names and Identifiers
-
- 2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol
- alpha-7-deoxyhomomannojirimycin
- (2R,3R,4R,5R,6R)-2-(Hydroxymethyl)-6-methyl-3,4,5-piperidinetriol
- SCHEMBL15599046
- 127852-33-9
- DTXSID701168640
-
- Inchi: 1S/C7H15NO4/c1-3-5(10)7(12)6(11)4(2-9)8-3/h3-12H,2H2,1H3
- InChI Key: ZEWFPWKROPWRKE-UHFFFAOYSA-N
- SMILES: CC1C(O)C(O)C(O)C(CO)N1
Computed Properties
- Exact Mass: 177.10010796Da
- Monoisotopic Mass: 177.10010796Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.9
- Topological Polar Surface Area: 93Ų
2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
127852-33-9 (2,6,7-trideoxy-2,6-imino-D-glycero-D-manno-heptitol) Related Products
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